Cas no 1804375-69-6 (2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid
• CAS No: 1804375-69-6
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4805474
• Update Time: 2025-10-29

2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-3-6-8(9(12)13)5(11)1-4(14-6)2-7(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： DPIKTUIRFGWXQL-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(CC(=O)O)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid

2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid (CAS No. 1804375-69-6): An Overview

2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid (CAS No. 1804375-69-6) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromomethyl, difluoromethyl, and fluoropyridine functionalities, offers a wide range of applications in the development of novel drugs and therapeutic agents.

The bromomethyl group in 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid provides a valuable handle for further chemical modifications, enabling the synthesis of a diverse array of derivatives. This functional group can be readily engaged in various chemical reactions, such as nucleophilic substitution and coupling reactions, which are essential for the design and optimization of drug candidates. The presence of the bromomethyl group also enhances the reactivity and versatility of the molecule, making it an attractive starting material for synthetic chemists.

The difluoromethyl group is another key feature of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid. Fluorinated compounds have been widely studied for their unique properties, including enhanced metabolic stability, improved pharmacokinetics, and altered binding affinities to biological targets. The difluoromethyl group in this compound can significantly influence its biological activity and pharmacological profile, making it a valuable scaffold for drug discovery efforts.

The fluoropyridine moiety in 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid adds another layer of complexity and functionality to the molecule. Pyridine derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine atoms into the pyridine ring can further modulate these activities, providing opportunities for the development of novel therapeutic agents with improved efficacy and safety profiles.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their potential to enhance drug-like properties. Research has shown that fluorination can improve the lipophilicity, metabolic stability, and binding affinity of drug molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the importance of fluorinated pyridines in the development of potent inhibitors for various therapeutic targets. The authors demonstrated that the introduction of fluorine atoms into pyridine scaffolds could significantly enhance their potency and selectivity.

2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid has also been explored as a building block for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The bromomethyl group in this compound can be used to introduce various functional groups that can be cleaved by enzymes or other biological processes, releasing the active drug at the target site. This approach can improve the bioavailability and reduce the side effects of therapeutic agents.

In addition to its potential as a prodrug precursor, 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid has shown promise in the development of imaging agents for diagnostic purposes. Fluorinated compounds are often used in positron emission tomography (PET) imaging due to their ability to provide high-resolution images with minimal background noise. The unique combination of functional groups in this compound makes it an attractive candidate for designing imaging agents with improved sensitivity and specificity.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the bromomethyl and difluoromethyl groups through sequential reactions. For example, a study published in Tetrahedron Letters described a method for synthesizing this compound using a combination of bromination and difluoroalkylation reactions. The authors reported high yields and good purity for the final product, demonstrating the feasibility of large-scale production.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid (CAS No. 1804375-69-6) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of bromomethyl, difluoromethyl, and fluoropyridine functionalities makes it an attractive scaffold for the development of novel drugs, prodrugs, and imaging agents. Ongoing research continues to explore new applications and optimize its properties for various therapeutic uses.